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Compound of Interest

Compound Name: N-Desmethyl Olopatadine-d6

Cat. No.: B15599354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Desmethyl Olopatadine-d6, a

deuterated internal standard crucial for the quantitative analysis of N-Desmethyl Olopatadine, a

metabolite of the antihistamine Olopatadine. This document outlines suppliers, available

product specifications, and guidance on its application in experimental settings.

Introduction to N-Desmethyl Olopatadine-d6
N-Desmethyl Olopatadine-d6 is the deuterium-labeled analog of N-Desmethyl Olopatadine.

The strategic placement of six deuterium atoms provides a distinct mass shift, making it an

ideal internal standard for mass spectrometry-based bioanalytical methods, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled

internal standard is the gold standard in quantitative analysis as it effectively corrects for matrix

effects and variations in sample preparation and instrument response, ensuring the accuracy

and precision of analytical results.

Supplier and Pricing Information
A number of chemical suppliers offer N-Desmethyl Olopatadine-d6 for research purposes.

While pricing is subject to change and often requires a direct quote, the following table

summarizes key information from prominent suppliers.
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Supplier
Product
Name

CAS
Number
(Unlabelled)

Molecular
Formula

Molecular
Weight

Notes

Clearsynth[1]

N-

Desmethylolo

patadine-d6

113835-92-0 C₂₀H₁₅D₆NO₃ 329.42

Certificate of

Analysis

available. For

research use

only.[1]

Simson

Pharma

N-Desmethyl

Olopatadine
113835-92-0 - -

Accompanied

by a

Certificate of

Analysis.[2]

Acanthus

Research

Olopatadine

N-Desmethyl
113835-92-0 C₂₀H₂₁NO₃ -

Available in

25 mg unit

size; pricing

available

upon request.

[3]

LGC

Standards

N-Desmethyl

Olopatadine
113835-92-0 C₂₀H₂₁NO₃ 323.39

Certificate of

Analysis

available.[4]

Toronto

Research

Chemicals

N-Desmethyl

Olopatadine
113835-92-0 C₂₀H₂₁NO₃ 323.39

Available

through

distributors

like Fisher

Scientific.[5]

[6]

Allmpus

Olopatadine

N-Desmethyl

Impurity

113835-92-0 C₂₀H₂₂ClNO₃ 359.85

Purity by

HPLC: 95%+.

COA and

other

analytical

data

provided.
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Axios

Research[7]

N-Desmethyl

Olopatadine

HCl

113835-92-0

(free base)

C₂₀H₂₁NO₃.

HCl

323.39 +

36.46

Used as a

reference

standard.[7]

Chemicea

Olopatadine

N-Desmethyl

Impurity

113835-92-0 - -

Impurity

standard of

Olopatadine.

[8]

Note: Pricing information is generally not publicly available and requires a formal quotation from

the respective supplier.

Physicochemical Properties
Property Value Source

Molecular Formula C₂₀H₁₅D₆NO₃ Clearsynth[1]

Molecular Weight 329.42 g/mol Clearsynth[1]

CAS Number (Unlabelled) 113835-92-0 Multiple Sources[1][2][3]

Synonyms

Olopatadine (m1), Olopatadine

metabolite(m1), UNII-

B32K679JBG

precisionFDA[9]

Experimental Protocols
While specific experimental protocols for the use of N-Desmethyl Olopatadine-d6 are not

readily available in the public domain, a representative analytical method can be adapted from

published studies on the quantification of related compounds, such as N-Nitroso Desmethyl

Olopatadine, using LC-MS/MS.[10][11][12][13]

Representative Bioanalytical Method (LC-MS/MS)
This hypothetical protocol is for the quantification of N-Desmethyl Olopatadine in a biological

matrix (e.g., plasma) using N-Desmethyl Olopatadine-d6 as an internal standard.

1. Sample Preparation (Protein Precipitation)
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To 100 µL of plasma sample, add 10 µL of N-Desmethyl Olopatadine-d6 internal standard

working solution (concentration to be optimized).

Vortex for 30 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. Liquid Chromatography Conditions

Column: A C18 or Phenyl-Hexyl column (e.g., 150 x 4.6 mm, 2.7 µm) is often suitable.[11]

[12]

Mobile Phase A: 0.1% Formic acid in water or an ammonium formate buffer.[10]

Mobile Phase B: Acetonitrile or Methanol.

Gradient Elution: A gradient elution is typically employed to ensure good separation of the

analyte from matrix components. The gradient program should be optimized based on the

specific column and instrument used.

Flow Rate: A flow rate in the range of 0.5 - 1.0 mL/min is common.[10][11][12]

Column Temperature: Maintained at a constant temperature, for example, 35°C.[12]

3. Mass Spectrometry Conditions

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.
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Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

N-Desmethyl Olopatadine: The precursor ion (Q1) would be the [M+H]⁺ ion, and the

product ion (Q3) would be a characteristic fragment ion. These transitions need to be

determined by direct infusion of the non-labeled standard.

N-Desmethyl Olopatadine-d6: The precursor ion (Q1) would be the [M+H]⁺ ion (shifted

by +6 Da), and the product ion (Q3) would be the corresponding deuterated fragment.

Instrument Parameters: Parameters such as declustering potential, collision energy, and

source temperature should be optimized for maximum signal intensity.

Visualizations
Procurement Workflow
The following diagram illustrates a typical workflow for procuring N-Desmethyl Olopatadine-
d6 for a research project.

Identify Research Need Search for Suppliers
(e.g., Clearsynth, LGC) Request Quotations Evaluate Supplier

(Price, Purity, Availability) Generate Purchase Order Receive Compound & CoA Log into Inventory & Store

Click to download full resolution via product page

Procurement workflow for N-Desmethyl Olopatadine-d6.

Metabolic Pathway of Olopatadine
N-Desmethyl Olopatadine is a known human metabolite of Olopatadine. The metabolic

conversion primarily involves the cytochrome P450 enzyme system.
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Simplified metabolic pathway of Olopatadine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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